Cas no 177159-47-6 (Benzenesulfonamide,2,4-diamino-N-methyl-N-[4-(4-morpholinylsulfonyl)phenyl]-)

• Product Name: Benzenesulfonamide,2,4-diamino-N-methyl-N-[4-(4-morpholinylsulfonyl)phenyl]-
• CAS No: 177159-47-6
• MF: C₁₇H₂₂N₄O₆S₂
• MW: 442.509781360626
• CID: 112540
• PubChem ID: 53437755
• Update Time: 2025-04-18

Benzenesulfonamide,2,4-diamino-N-methyl-N-[4-(4-morpholinylsulfonyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,2,4-diamino-N-methyl-N-[4-(4-morpholinylsulfonyl)phenyl]-
• 2-[(2,4-diaminophenyl)sulfonyl-methylamino]-6-morpholin-4-ylbenzenesulfonic acid
• AG-E-27471
• CTK4D6419
• N-METHYL-N-[(MORPHOLIN-4-YL)SULFOPHENYL]-2,4-DIAMINO-BENZENESULFONAMIDE
• N-Methyl-N-[(morpholin-4-yl)sulfo-phenyl-]-2,4-diamino-benz-enesulfo-mide
• 177159-47-6
• DTXSID20701143
• 2-{[(2,4-Diaminophenyl)sulfonyl](methyl)amino}-6-(4-morpholinyl)benzenesulfonic acid
• 2-[(2,4-Diaminobenzene-1-sulfonyl)(methyl)amino]-6-(morpholin-4-yl)benzene-1-sulfonic acid

• Inchi： 1S/C17H22N4O6S2/c1-20(28(22,23)16-6-5-12(18)11-13(16)19)14-3-2-4-15(17(14)29(24,25)26)21-7-9-27-10-8-21/h2-6,11H,7-10,18-19H2,1H3,(H,24,25,26)
• InChI Key： IDECZSOEBPEPPM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1N)N)(N(C)C1=CC=CC(=C1S(=O)(=O)O)N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 426.10300
• Monoisotopic Mass: 442.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 173A^2
• XLogP3: 0.3

Experimental Properties

• PSA: 152.79000
• LogP: 3.95890